Cas no 746677-39-4 (2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione)

2-({Pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core linked to a phthalimide moiety via a methylene bridge. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The pyrazolopyrimidine scaffold is known for its role in kinase inhibition, while the phthalimide group contributes to enhanced solubility and binding interactions. The compound’s well-defined synthetic route and high purity make it suitable for research in drug discovery, especially for targeting protein kinases or other enzymatic pathways. Its stability and functional group compatibility further support its utility in derivatization studies.
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione structure
746677-39-4 structure
Product Name:2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:746677-39-4
MF:C15H10N4O2
MW:278.26550245285
CID:3229413
PubChem ID:11380411
Update Time:2025-05-25

2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(PYRAZOLO[1,5-A]PYRIMIDIN-7-YLMETHOXY)-
    • 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • G23995
    • 746677-39-4
    • 2-(Pyrazolo[1,5-a]pyrimidin-7-ylmethyl)-2,3-dihydro-1h-isoindole-1,3-dione
    • AKOS033426237
    • 2-(pyrazolo[1,5-a]pyrimidin-7-ylmethyl)isoindole-1,3-dione
    • 2-((pyrazolo(1,5-a)pyrimidin-7-yl)methyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • EN300-116366
    • 2-{pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
    • C15H10N4O2
    • Z1495452118
    • 100-935-5
    • WEB67739
    • Inchi: 1S/C15H10N4O2/c20-14-11-3-1-2-4-12(11)15(21)18(14)9-10-5-7-16-13-6-8-17-19(10)13/h1-8H,9H2
    • InChI Key: NLOZNSSVIQJDJK-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CC1=CC=NC2=CC=NN12)=O

Computed Properties

  • Exact Mass: 278.08037557Da
  • Monoisotopic Mass: 278.08037557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.6Ų

2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

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Additional information on 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione

2-({Pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

The compound with CAS No. 746677-39-4, known as 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrimidine moiety and a dihydroisoindole dione framework. These structural elements contribute to its exceptional chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the design of bioactive molecules. For instance, researchers have demonstrated that these compounds exhibit potent inhibitory activity against various kinases, making them promising candidates for the treatment of cancer and other diseases. The integration of this moiety with the dihydroisoindole dione framework in CAS No. 746677-39-4 further enhances its bioactivity and selectivity.

The synthesis of 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantioselectivity. This has opened new avenues for its application in chiral drug discovery and asymmetric catalysis.

In terms of applications, CAS No. 746677-39-4 has shown potential in the development of novel therapeutic agents. Its ability to modulate key cellular pathways makes it a valuable tool in pharmacological research. Additionally, this compound has been explored for its role in the design of advanced materials, such as organic semiconductors and photovoltaic devices. Its unique electronic properties make it a candidate for next-generation electronic materials.

Recent studies have also focused on the toxicological profile of CAS No. 746677-39-4. Preclinical evaluations have demonstrated that this compound exhibits low toxicity in animal models, which is a critical factor for its potential use in clinical settings. However, further research is required to fully understand its long-term effects and safety profile.

In conclusion, 2-{pyrazolo[1,5-a]pyrimidinyl}methyl)-2,3-dihydroisoindole dione (CAS No. 746677-) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions in medicine and materials science.

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